Cas no 62366-22-7 (Methanone, (4-chlorophenyl)(1-propyl-1H-imidazol-2-yl)-)

• Product Name: Methanone, (4-chlorophenyl)(1-propyl-1H-imidazol-2-yl)-
• CAS No: 62366-22-7
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 447835
• PubChem ID: 12325260
• Update Time: 2025-04-19

Methanone, (4-chlorophenyl)(1-propyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)(1-propyl-1H-imidazol-2-yl)-
• (4-chlorophenyl)-(1-propylimidazol-2-yl)methanone
• 62366-22-7
• DTXSID60489397
• AKOS010568953
• (4-Chlorophenyl)(1-propyl-1H-imidazol-2-yl)methanone

• Inchi： 1S/C13H13ClN2O/c1-2-8-16-9-7-15-13(16)12(17)10-3-5-11(14)6-4-10/h3-7,9H,2,8H2,1H3
• InChI Key： NIEAJYTYUZYBJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=NC=CN1CCC)=O

Computed Properties

• Exact Mass: 248.07179
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89